Cas no 54929-05-4 (N,N,N',N',4,5-hexamethylbenzene-1,2-diamine)

• Product name: N,N,N',N',4,5-hexamethylbenzene-1,2-diamine
• CAS No: 54929-05-4
• MF: C₁₂H₂₀N₂
• MW: 192.3006
• CID: 1594365
• PubChem ID: 143224

N,N,N',N',4,5-hexamethylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N,N,N',N',4,5-hexamethylbenzene-1,2-diamine
• N,N,N',N',4,5-Hexamethylbenzenediamine
• 1-N,1-N,2-N,2-N,4,5-hexamethylbenzene-1,2-diamine
• 54929-05-4
• DTXSID90203442

• Inchi： InChI=1S/C12H20N2/c1-9-7-11(13(3)4)12(14(5)6)8-10(9)2/h7-8H,1-6H3
• InChI Key： PNBDXTNXNNCSLO-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1C)N(C)C)N(C)C

Computed Properties

• Exact Mass: 192.1628
• Monoisotopic Mass: 192.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 0.971
• Boiling Point: 300°C at 760 mmHg
• Flash Point: 126.4°C
• Refractive Index: 1.565
• PSA: 6.48